1-(4-Fluorophenyl)-1-oxopropan-2-yl quinoline-2-carboxylate

• IUPAC Name: [1-(4-fluorophenyl)-1-oxopropan-2-yl] quinoline-2-carboxylate
• InChI: InChI=1S/C19H14FNO3/c1-12(18(22)14-6-9-15(20)10-7-14)24-19(23)17-11-8-13-4-2-3-5-16(13)21-17/h2-12H,1H3
• InChI Key: UKJAJJXEDFGOGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=C(C=C1)F)OC(=O)C2=NC3=CC=CC=C3C=C2
• Molecular Formula: C19H14FNO3
• Molecular Weight: 323.3 g/mol
• CAS No.: 878722-24-8

Description

Chemical Reactions Analysis

Quinolones can undergo a variety of chemical reactions, including substitutions and additions. The specific reactions that “1-(4-Fluorophenyl)-1-oxopropan-2-yl quinoline-2-carboxylate” can undergo would depend on its exact structure and the conditions used.

Scientific Research Applications

Medicinal Chemistry Applications

In the realm of medicinal chemistry, derivatives of quinoline-2-carboxylate have been synthesized and evaluated for their potential as therapeutic agents. For instance, a series of quinoline-based 3,5-dihydroxyheptenoic acid derivatives were synthesized from quinolinecarboxylic acid esters to evaluate their ability to inhibit the enzyme HMG-CoA reductase in vitro, highlighting the compound's role in the development of cholesterol-lowering drugs (Suzuki et al., 2001).

Biochemistry Applications

In biochemistry, the compound has facilitated the study of peripheral benzodiazepine type receptors (PBR) through the synthesis of novel quinoline-2-carboxamide derivatives labeled with carbon-11. These derivatives have been used as potential radioligands for the noninvasive assessment of PBR in vivo with positron emission tomography (PET) (Matarrese et al., 2001).